BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Lithium
lodide Trihydrate: Properties, Safety, and
Handling

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: lithium;iodide;hydrate

Cat. No.: B7799450

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of lithium iodide trihydrate (Lil-3H20), a crucial
inorganic compound with diverse applications in research and industry. From its fundamental
chemical properties to detailed safety protocols, this document serves as an essential resource
for professionals working with this hygroscopic material.

Chemical Identity and Physicochemical Properties

Lithium iodide trihydrate is the hydrated form of lithium iodide, appearing as white to light
yellow hygroscopic crystals.[1][2] It is highly soluble in water, ethanol, and acetone.[3][4] Upon
exposure to air and light, it can undergo oxidation, leading to the liberation of iodine and a
resultant yellow discoloration.[1][5]

Table 1: Physicochemical Properties of Lithium lodide Trihydrate
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Property Value Source(s)
CAS Number 7790-22-9 (416171181191
Molecular Formula Lil-3H20 [819]
Molecular Weight 187.89 g/mol [31141181[9]
Appearance White hygroscopic crystals [3114]
Melting Point 73 °C (163 °F) [3]

Density 3.48 g/cm?3 [3114]

N Very soluble in water, ethanol,
Solubility and acetone [31[4]

Safety Data and Hazard Analysis

Understanding the potential hazards associated with lithium iodide trihydrate is paramount for
safe handling in a laboratory or industrial setting.

Hazard Identification:

Lithium iodide trihydrate is classified as a warning-level hazard, with the primary concerns
being skin irritation, eye irritation, and potential respiratory irritation.[3][6] While not considered
a hazardous substance or mixture according to some regulations, it may be harmful if inhaled,
ingested, or absorbed through the skin.[10][11] The lithium ion itself is moderately toxic by
ingestion.[10]

GHS Hazard Statements:

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Precautionary Statements:
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A comprehensive set of precautionary statements ensures the safe handling and storage of this
compound.[3] Key precautions include:

e P231: Handle under inert gas.
e P262: Do not get in eyes, on skin, or on clothing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
o P422: Store contents under inert gas.
e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is essential to mitigate the risks associated with lithium iodide
trihydrate.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical for minimizing exposure.

Personal Protective Equipment (PPE) Protocol |

‘Wear tightly fitting safety goggles ( ‘Wear appropriate protective gloves ‘Wear appropriate
Wwith side-shields (EN 166 or NIOSH approved), (compliant with EU Directive 89/686/EEC and EN 374),

N N Use a NIOSH/MSHA or European Standard EN 149 -
tive clothing to xit Handlin
approved respirator if exposure limits are exceeded
osure niey rea
or iritation is experienced

Click to download full resolution via product page

Caption: Required PPE for handling lithium iodide trihydrate.

Handling Procedures
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Proper handling techniques are crucial to prevent contamination and accidental exposure.

Step-by-Step Handling Protocol:

Ventilation: Always handle lithium iodide trihydrate in a well-ventilated area, such as a
chemical fume hood, to keep airborne concentrations low.[2][12]

» Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.
[11][12]

e Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[12]

o Personal Hygiene: Wash hands thoroughly after handling and change contaminated clothing.

[2]

e Avoid Ingestion and Inhalation: Do not ingest or inhale the substance.[2]

Storage Conditions

Correct storage is vital for maintaining the chemical integrity of lithium iodide trihydrate and
ensuring safety.
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Storage Protocol for Lithium Iodide Trihydrate
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well-ventilated place
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such as strong oxidants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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